Fesoterodine fumarate
Fesoterodine fumarate
Brand Name:
Vulcanchem
CAS No.:
286930-03-8
VCID:
VC0195124
InChI:
InChI=1S/C26H37NO3.C4H4O4/c1-18(2)26(29)30-25-13-12-21(17-28)16-24(25)23(22-10-8-7-9-11-22)14-15-27(19(3)4)20(5)6;5-3(6)1-2-4(7)8/h7-13,16,18-20,23,28H,14-15,17H2,1-6H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t23-;/m1./s1
SMILES:
CC(C)C(=O)OC1=C(C=C(C=C1)CO)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2.C(=CC(=O)O)C(=O)O
Molecular Formula:
C30H41NO7
Molecular Weight:
527.6 g/mol
Fesoterodine fumarate
CAS No.: 286930-03-8
VCID: VC0195124
Molecular Formula: C30H41NO7
Molecular Weight: 527.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 286930-03-8 |
|---|---|
| Product Name | Fesoterodine fumarate |
| Molecular Formula | C30H41NO7 |
| Molecular Weight | 527.6 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;[2-[(1R)-3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-(hydroxymethyl)phenyl] 2-methylpropanoate |
| Standard InChI | InChI=1S/C26H37NO3.C4H4O4/c1-18(2)26(29)30-25-13-12-21(17-28)16-24(25)23(22-10-8-7-9-11-22)14-15-27(19(3)4)20(5)6;5-3(6)1-2-4(7)8/h7-13,16,18-20,23,28H,14-15,17H2,1-6H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t23-;/m1./s1 |
| Standard InChIKey | MWHXMIASLKXGBU-RNCYCKTQSA-N |
| SMILES | CC(C)C(=O)OC1=C(C=C(C=C1)CO)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CC(C)C(=O)OC1=C(C=C(C=C1)CO)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2.C(=CC(=O)O)C(=O)O |
| Appearance | White Solid |
| Purity | > 95% |
| Synonyms | 2-Methylpropanoic Acid 2-[(1R)-3-[Bis(1-methylethyl)amino]-1-phenylpropyl] -4-(hydroxymethyl)phenyl Ester (2E)-2-Butenedioate; |
| PubChem Compound | 9849808 |
| Last Modified | Aug 15 2023 |
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